molecular formula C17H17ClN2O2 B8454215 2-(2-Benzylpyrrolidin-1-yl)-5-chloronicotinic acid

2-(2-Benzylpyrrolidin-1-yl)-5-chloronicotinic acid

Cat. No.: B8454215
M. Wt: 316.8 g/mol
InChI Key: XCUJUUQBPGRRJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Benzylpyrrolidin-1-yl)-5-chloronicotinic acid is a useful research compound. Its molecular formula is C17H17ClN2O2 and its molecular weight is 316.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H17ClN2O2

Molecular Weight

316.8 g/mol

IUPAC Name

2-(2-benzylpyrrolidin-1-yl)-5-chloropyridine-3-carboxylic acid

InChI

InChI=1S/C17H17ClN2O2/c18-13-10-15(17(21)22)16(19-11-13)20-8-4-7-14(20)9-12-5-2-1-3-6-12/h1-3,5-6,10-11,14H,4,7-9H2,(H,21,22)

InChI Key

XCUJUUQBPGRRJK-UHFFFAOYSA-N

Canonical SMILES

C1CC(N(C1)C2=C(C=C(C=N2)Cl)C(=O)O)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To methyl 2-(2-benzylpyrrolidin-1-yl)-5-chloronicotinate (D74) (75 mg, 0.226 mmol) in a mixture 1,4-dioxane/water (3 ml/1 ml), lithium hydroxide monohydrate (14.3 mg, 0.34 mmol) was added and the resulting mixture was stirred at 150° C. under microwave irradiation for 10 min (2 cycles of 5 min each). Solvents were evaporated in vacuo. The obtained residue was diluted with water/1M HCl (5 ml/15 ml) and extracted with ethyl acetate (3×30 ml). Collected fractions after solvent evaporation afforded the title compound (D100) (70 mg).
Quantity
75 mg
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
14.3 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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